Cas no 2228648-07-3 (2-(2,5-Difluoro-4-nitrophenyl)propanenitrile)

2-(2,5-Difluoro-4-nitrophenyl)propanenitrile structure
2228648-07-3 structure
Product Name:2-(2,5-Difluoro-4-nitrophenyl)propanenitrile
CAS No:2228648-07-3
MF:C9H6F2N2O2
MW:212.152948856354
CID:5748263
PubChem ID:165972003
Update Time:2023-11-14

2-(2,5-Difluoro-4-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1788193
    • 2-(2,5-difluoro-4-nitrophenyl)propanenitrile
    • 2228648-07-3
    • 2-(2,5-Difluoro-4-nitrophenyl)propanenitrile
    • Inchi: 1S/C9H6F2N2O2/c1-5(4-12)6-2-8(11)9(13(14)15)3-7(6)10/h2-3,5H,1H3
    • InChI Key: OOXSZPRBSXJCFD-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1C(C#N)C)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 212.03973376g/mol
  • Monoisotopic Mass: 212.03973376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.6Ų

2-(2,5-Difluoro-4-nitrophenyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
EN300-1788193-10.0g
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Enamine
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